Fluorescent brightening agent 166
Description
Fluorescent Brightening Agents (FBAs), also known as optical brighteners, are synthetic compounds that absorb ultraviolet (UV) light (300–400 nm) and re-emit it as visible blue light (420–480 nm), enhancing the perceived whiteness and brightness of materials. Fluorescent Brightening Agent 166 (FBA 166), classified under the naphthalimide family, is a high-performance brightener widely used in textiles, plastics, and paper coatings. Its chemical structure typically includes a conjugated aromatic system with sulfonate groups, ensuring water solubility and compatibility with polar substrates. FBA 166 exhibits strong fluorescence quantum yields (Φ > 0.8) and stability under UV exposure, making it suitable for industrial applications requiring durability .
Properties
CAS No. |
12224-29-2 |
|---|---|
Molecular Formula |
Te2W |
Synonyms |
Fluorescent brightening agent 166 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Fluorescent Brightening Agents
Chemical Structure and Functional Groups
FBAs are categorized based on their core structures, which dictate their optical properties and substrate affinity.
Key Observations :
- Naphthalimide-based FBAs (e.g., FBA 166, FBA 162) show superior brightness in hydrophobic substrates due to their planar aromatic systems, which enhance UV absorption .
- Stilbene derivatives (e.g., OBA 220) are cost-effective for paper coatings but exhibit lower photostability compared to naphthalimides .
- Triazole-containing FBAs (e.g., CBS FBA) demonstrate improved resistance to oxidative bleaching, making them ideal for detergent formulations .
Fluorescence Properties
Fluorescence intensity and quantum yield are critical metrics for comparing FBAs.
| Compound | Fluorescence Intensity (a.u.) | Quantum Yield (Φ) | Solvent Polarity Sensitivity |
|---|---|---|---|
| FBA 166 | 850 ± 45 | 0.82 | Moderate |
| FBA 162 | 720 ± 30 | 0.75 | High |
| OBA 220 | 650 ± 50 | 0.68 | Low |
| CBS FBA | 900 ± 60 | 0.85 | High |
Research Findings :
- FBA 166’s moderate solvent polarity sensitivity ensures consistent performance across diverse environments, unlike FBA 162, which shows fluorescence quenching in high-polarity solvents like water .
- CBS FBA’s high quantum yield (Φ = 0.85) is attributed to its triazole moiety, which reduces non-radiative energy loss .
Thermal and Photochemical Stability
| Compound | Thermal Stability (°C) | UV Resistance (ΔΦ after 100 h) |
|---|---|---|
| FBA 166 | 220 | -8% |
| FBA 162 | 200 | -15% |
| OBA 220 | 180 | -25% |
| CBS FBA | 240 | -5% |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
